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Compound of Interest |

Compound Name: 1-Butyl-4-isocyanatocyclohexane
CAS No.: 1016692-78-6
Cat. No.: B3362889

Get Quote

Executive Summary

Cyclohexyl isocyanate (CHI) is a highly reactive, electrophilic intermediate utilized extensively
in the synthesis of pharmaceuticals, agricultural chemicals, and specialized polymer resins[1].
While highly valuable in organic synthesis, CHI presents a severe occupational hazard profile.
It is classified as a Toxic Inhalation Hazard (TIH), a potent lachrymator, and a combustible
liquid[2][3]. This whitepaper provides drug development professionals and chemical
researchers with an in-depth analysis of CHI's mechanistic toxicology, quantitative hazard data,
and self-validating standard operating procedures (SOPs) for safe handling.

Physicochemical Profile & Hazard Classification

Understanding the physical properties of CHI is critical for designing appropriate engineering
controls. CHI is a clear to yellowish liquid with a sharp, pungent odor[1][4]. Because of its low
flash point and high vapor pressure, it readily forms explosive mixtures in air at slightly elevated
temperatures[3][5]. Furthermore, CHI reacts exothermically with water to form cyclohexylamine
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and carbon dioxide (COZ2) gas; in sealed containers, this CO2 evolution can lead to

catastrophic overpressurization and explosion[5].

Table 1: Quantitative Physicochemical and Hazard Data

Property | Metric Value / Classification Reference
CAS Number 3173-53-3 [3]
Chemical Formula C7H11NO [3]

Vapor Pressure

~1.02 mm Hg (at 25°C)

[3]

Flash Point

120°F — 127°F (48°C - 52°C)

[1]3]

DOT Hazard Class

Class 6.1 (Poison Inhalation
Hazard); Subsidiary Class 3

(Flammable)

[5][6]

UN Number

UN2488

[5](6]

GHS Classifications

Flammable Liquid (Cat 3),
Acute Toxicity - Inhalation
(Fatal, Cat 1/2), Skin

Corrosion/Eye Damage

[2]

Mechanistic Toxicology

The toxicity of CHI is driven by the extreme electrophilicity of its isocyanate (-N=C=0)

functional group. The mechanism of injury operates through both localized tissue destruction

and systemic enzymatic disruption.

» Haptenation and Sensitization: Upon inhalation or dermal exposure, the electrophilic carbon

of the isocyanate group undergoes rapid nucleophilic attack by the amino (-NH2), sulfhydryl

(-SH), and hydroxyl (-OH) groups of endogenous respiratory and dermal proteins. This

covalent binding creates a hapten-protein complex that triggers a severe immune response,

leading to irreversible occupational asthma and allergic sensitization[3][4].

e Systemic Transport via Glutathione: Isocyanates are known to form labile conjugates with

glutathione (GSH) in the lungs. Rather than purely detoxifying the chemical, this reversible
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conjugation allows the toxicophore to be transported through the bloodstream and released
at distal locations, causing widespread systemic toxicity[7].

Enzyme Inhibition: In vitro studies demonstrate that CHI acts as a potent inhibitor of
calmodulin activity, thereby disrupting cyclic nucleotide phosphodiesterase pathways which
are critical for cellular signaling and smooth muscle regulation[1].
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Cellular mechanism of cyclohexyl isocyanate toxicity and sensitization.

Engineering Controls and Personal Protective
Equipment (PPE)

Because CHlI is fatal if inhaled and possesses poor sensory warning properties relative to its
toxicity threshold, rigorous engineering controls are mandatory[2][8].

» Ventilation: All operations must be conducted in a continuously monitored, spark-proof
chemical fume hood or an inert-atmosphere glove box[2].

» Respiratory Protection: If local exhaust is insufficient, or during spill response, a NIOSH-
approved positive-pressure supplied-air respirator or Self-Contained Breathing Apparatus
(SCBA) is required[4]. Air-purifying respirators are inadequate due to the chemical's poor
warning properties.

o Dermal Protection: Heavy-duty chemical-resistant suits and gloves (e.g., butyl rubber) must
be worn. CHI causes severe skin burns and is rapidly absorbed[2][6].

Experimental Workflow: Self-Validating Standard
Operating Procedures

To ensure absolute safety and scientific integrity, handling protocols must be "self-validating"—
meaning every critical safety step includes a measurable feedback loop to confirm its success
before the operator proceeds.

Protocol A: Safe Transfer and Reaction Setup

o Atmosphere Purge: Place the reaction vessel on a Schlenk line and purge with dry Argon.

o Validation Check: Monitor the inline oxygen/moisture sensor. Do not proceed until O2
levels drop below 1 ppm, confirming the environment is entirely free of atmospheric
moisture that could react with CHI to form CO2[5].

o Reagent Transfer: Use a gas-tight, locking syringe equipped with a non-sparking needle to
draw the CHI[2].
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o Validation Check: After drawing the liquid, pull a slight vacuum on the syringe plunger. If
the plunger holds its position without retracting, the internal seal is intact, confirming zero
risk of vapor leakage during transit.

e Reaction Quenching: Post-reaction, quench any residual CHI using a 5-10% aqueous
ammonia or alcohol solution in a controlled, dropwise manner.

o Validation Check: Visually monitor the solution for the cessation of effervescence (CO2
bubbling). The complete stop of gas evolution validates the total destruction of the reactive
isocyanate groups[5].

Protocol B: Emergency Spill Response Workflow

In the event of a primary container failure, the following self-validating workflow must be
executed immediately.

o Evacuation & Isolation: Immediately evacuate the laboratory and isolate the area in all
directions for at least 50 meters[5].

o Validation Check: Use a remote Photoionization Detector (PID) at the 50-meter perimeter.
A reading of 0.0 ppm validates that the isolation zone is safe for unprotected personnel.

e Source Control: Don Level A PPE (including SCBA) and eliminate all ignition sources|[5].

o Validation Check: Verify grounding clamps are attached to all recovery equipment to
prevent static discharge[2].

o Absorption (NO WATER): Apply a dry, inert absorbent (e.g., dry sand or vermiculite). Under
no circumstances should water be used, as it will generate toxic gases and CO2[5].

o Validation Check: Visually inspect the spill zone; the absence of liquid pooling and vapor
shimmering validates complete absorption.

o Disposal & Neutralization: Sweep the absorbent using non-sparking tools into a hazardous
waste drum[2][6]. Leave the drum loosely covered in a well-ventilated area for 48 hours
before sealing to allow any residual CO2 to escape.
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Step-by-step emergency response workflow for cyclohexyl isocyanate spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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